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Compound of Interest

Compound Name: (+/-)-HIP-A

Cat. No.: B1139523 Get Quote

Introduction
(+/-)-HIP-A, also known by its chemical name (±)-3-Hydroxy-4,5,6,6a-tetrahydro-3aH-

pyrrolo[3,4-d]isoxazole-4-carboxylic acid, is a potent, non-competitive blocker of Excitatory

Amino Acid Transporters (EAATs). As an inhibitor of glutamate uptake, it is a valuable tool for

researchers investigating neurological disorders and the role of glutamatergic signaling in the

central nervous system. Proper dissolution and preparation of (+/-)-HIP-A are critical for

obtaining accurate and reproducible experimental results. These application notes provide

detailed protocols for the dissolution of (+/-)-HIP-A for in vitro and in vivo research applications.

Chemical Properties
Property Value

Chemical Name
(±)-3-Hydroxy-4,5,6,6a-tetrahydro-3aH-

pyrrolo[3,4-d]isoxazole-4-carboxylic acid

Molecular Formula C₆H₈N₂O₄

Molecular Weight 172.14 g/mol [1]

CAS Number 227619-64-9

Solubility Data
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A summary of the known solubility of (+/-)-HIP-A in common laboratory solvents is provided

below. It is recommended to perform small-scale solubility tests before preparing large-volume

stock solutions.

Solvent Solubility Notes

Water Soluble up to 20 mM[2]

For aqueous buffers, ensure

the pH is compatible with the

experimental system.

DMSO (Dimethyl Sulfoxide) Information not available

DMSO is a common solvent for

organic molecules; test

solubility starting with a small

amount.

Ethanol Information not available
May be used as a co-solvent

with aqueous solutions.

Phosphate-Buffered Saline

(PBS)
Information not available

Solubility is expected to be

similar to water, but should be

confirmed.

Experimental Protocols
Preparation of a 10 mM Aqueous Stock Solution (for in
vitro use)
This protocol describes the preparation of a 10 mM stock solution of (+/-)-HIP-A in sterile,

purified water.

Materials:

(+/-)-HIP-A powder

Sterile, purified water (e.g., Milli-Q or equivalent)

Sterile conical tubes (e.g., 1.5 mL or 15 mL)

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate the required mass of (+/-)-HIP-A:

To prepare 1 mL of a 10 mM stock solution, weigh out 1.72 mg of (+/-)-HIP-A (Molecular

Weight = 172.14 g/mol ).

Calculation: 0.010 mol/L * 0.001 L * 172.14 g/mol = 0.0017214 g = 1.72 mg

Dissolution:

Carefully transfer the weighed (+/-)-HIP-A powder into a sterile conical tube.

Add a small volume of sterile, purified water (e.g., 80% of the final volume).

Vortex the solution for 30-60 seconds to aid dissolution. If necessary, gentle warming (to

37°C) or brief sonication can be applied.

Volume Adjustment:

Once the solid is completely dissolved, add sterile, purified water to reach the final desired

volume (e.g., 1 mL).

Sterilization and Storage:

For cell-based assays, sterile filter the stock solution through a 0.22 µm syringe filter into a

new sterile tube.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.
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Preparation of Working Solutions for in vitro
Experiments
Procedure:

Thaw a single aliquot of the 10 mM (+/-)-HIP-A stock solution at room temperature.

Dilute the stock solution to the desired final concentration using the appropriate cell culture

medium or experimental buffer. For example, to prepare a 100 µM working solution, dilute

the 10 mM stock solution 1:100.

Gently mix the working solution before adding it to the experimental setup.

Protocol for Dissolution for in vivo Studies
The preparation of (+/-)-HIP-A for in vivo administration will depend on the route of

administration and the specific experimental design. As a starting point, an aqueous solution

can be prepared.

Materials:

(+/-)-HIP-A powder

Sterile saline (0.9% NaCl) or other appropriate vehicle

Sterile vials

Equipment as listed for the in vitro protocol

Procedure:

Follow the same calculation and initial dissolution steps as for the in vitro stock solution,

using sterile saline as the solvent.

Ensure the final concentration is suitable for the intended dosing volume and route of

administration.
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The pH of the final solution should be adjusted to physiological range (pH 7.2-7.4) if

necessary, using sterile NaOH or HCl.

Sterile filter the final solution before administration.

Mandatory Visualizations
Experimental Workflow for (+/-)-HIP-A Solution
Preparation
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Preparation

Dissolution

Finalization & Storage

Weigh (+/-)-HIP-A Powder

Transfer to Sterile Tube

Add Solvent (e.g., Water)

Vortex to Dissolve

Gentle Warming / Sonication (Optional)

Adjust to Final Volume

Sterile Filter (0.22 µm)

Aliquot into Single-Use Tubes

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1139523#protocol-for-dissolving-hip-a-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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